5-Bromo-2-isopropoxybenzoic acid
Overview
Description
5-Bromo-2-isopropoxybenzoic acid (5-BIBA) is an organic compound that has a wide range of applications in scientific research. It is a versatile compound that is used in various biological and chemical experiments, as well as in the synthesis of other compounds. 5-BIBA has a number of unique properties that make it ideal for use in a variety of experiments.
Scientific Research Applications
Antiproliferative Agents Against Cancer Cell Lines
This compound has been used in the synthesis of 5-bromosubstituted derivatives of indole phytoalexins. These novel compounds have shown antiproliferative and cytotoxic activity against various human cancer cell lines, indicating potential applications in cancer research and therapy .
Mechanism of Action
Target of Action
The primary targets of 5-Bromo-2-isopropoxybenzoic acid are currently unknown . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals
Mode of Action
It’s known that benzylic compounds can undergo reactions at the benzylic position . These reactions can be either free radical bromination, nucleophilic substitution, or oxidation . The exact interaction of 5-Bromo-2-isopropoxybenzoic acid with its targets and the resulting changes are yet to be determined.
Biochemical Pathways
As a benzylic compound, it may potentially influence pathways involving benzylic positions . The downstream effects of these pathways are subject to further investigation.
properties
IUPAC Name |
5-bromo-2-propan-2-yloxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO3/c1-6(2)14-9-4-3-7(11)5-8(9)10(12)13/h3-6H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFUGUFQWYMSJBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40402241 |
Source
|
| Record name | 5-bromo-2-isopropoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40402241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62176-16-3 |
Source
|
| Record name | 5-bromo-2-isopropoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40402241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-acetyl-6-[2-(dimethylamino)vinyl]-2(1H)-pyridinone](/img/structure/B1275438.png)
![4-allyl-5-[4-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol](/img/structure/B1275450.png)
